5-Cyclopropylamino-3-methyl-isothiazole-4-carboxylic acid ethyl ester

• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: ethyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate
• InChI: InChI=1S/C10H14N2O2S/c1-3-14-10(13)8-6(2)12-15-9(8)11-7-4-5-7/h7,11H,3-5H2,1-2H3
• InChI Key: ZSMIVSPJTHLVEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SN=C1C)NC2CC2

Description

5-Cyclopropylamino-3-methyl-isothiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vigorously stirred solution of 1 g of 3-amino-2-cyclopropylthiocarbamoyl-but-2-enoic acid ethyl ester (4.4 mmol) in chloroform (16 ml) was added dropwise a solution of 1.4 g of bromine in chloroform (8 ml) at 0° C. After completion of the addition the reaction mixture was stirred at 0° C. for additional 5 min. Then diethyl ether and sat. NaHCO3-solution were added and the mixture was extracted with diethyl ether. The combined extracts were washed with brine, dried (Na2SO4), filtered and concentrated in vacuo to give a residue which was purified by flash column chromatography (100% DCM) to give 5-cyclopropylamino-3-methyl-isothiazole-4-carboxylic acid ethyl ester (410 mg, 40%) as a brown liquid. 1HNMR (CDCl3, 300 MHz): δ 0.73 (m, 2H), 0.81 (m, 2H), 1.36 (t, J=7.2 Hz, 3H), 2.50 (s, 3H), 2.63 (m, 1H), 4.29 (q, J=7.2 Hz, 2H), 7.80 (br s, 1H).